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Compound of Interest

Compound Name: Sulfo-Cy5 azide

Cat. No.: B15556027

Application Note and Detailed Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Sulfo-Cy5 azide is a water-soluble, near-infrared (NIR) fluorescent dye that has emerged as a
powerful tool for in vivo imaging. Its azide functional group allows for highly specific and stable
labeling of biomolecules through "click chemistry," a bioorthogonal reaction that does not
interfere with native biological processes. The sulfonated nature of the dye enhances its water
solubility, making it ideal for use in physiological environments and reducing non-specific
binding. With an excitation maximum around 646 nm and an emission maximum around 662
nm, Sulfo-Cy5's fluorescence falls within the NIR window, enabling deep tissue penetration and
minimizing autofluorescence from biological tissues. This makes it an excellent candidate for a
variety of in vivo applications, including cell tracking, tumor imaging, and monitoring the
biodistribution of therapeutic agents.

This document provides detailed protocols for utilizing Sulfo-Cy5 azide in in vivo imaging
applications, guidance on data interpretation, and a summary of its key characteristics.

Key Properties of Sulfo-Cy5 Azide

A thorough understanding of the physicochemical and spectral properties of Sulfo-Cy5 azide is
crucial for designing and executing successful in vivo imaging experiments.
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Property Value Reference(s)
Excitation Maximum (Aex) ~646 nm [1112]
Emission Maximum (Aem) ~662 nm [1][2]

Molar Extinction Coefficient ~271,000 cm~tM—1 [11[2]
Fluorescence Quantum Yield ~0.28 [1112]
Molecular Weight ~762.98 g/mol (as potassium 2]

salt)
Solubility High in water, DMSO, DMF [1]
Storage Conditions Store at -20°C in the dark. [1]

Experimental Protocols

Protocol 1: In Vivo Tracking of Labeled Cells

This protocol describes the labeling of cells with Sulfo-Cy5 azide via metabolic

glycoengineering and subsequent in vivo imaging. This is a common strategy to track the

migration and fate of cells, such as immune cells or cancer cells, within a living animal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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